N-tritylserine

Core Science & Biosynthesis

N-Trityl-L-Serine: Chemical Properties, Stability Profile, and Synthetic Workflows

Executive Summary

N-Trityl-L-serine (Trt-Ser-OH) is a highly specialized, sterically hindered protected amino acid that serves as a cornerstone in advanced peptide synthesis and medicinal chemistry. The triphenylmethyl (trityl) group provides robust protection of the alpha-amino group while offering a highly specific, acid-labile deprotection pathway. This technical whitepaper provides an in-depth analysis of the physicochemical properties, structural stability, and validated experimental protocols for utilizing Trt-Ser-OH in complex synthetic workflows.

Structural Analytics and Chemical Properties

The defining structural feature of Trt-Ser-OH is the massive steric bulk of the trityl group (Ph₃C–). This bulk effectively shields the alpha-amino nitrogen from unwanted nucleophilic attacks during peptide coupling or side-chain modifications. Because the trityl group is highly lipophilic, it also significantly alters the solubility profile of the native serine molecule, rendering it highly soluble in organic solvents like dichloromethane (DCM) and N,N-dimethylformamide (DMF).

Key Physicochemical Parameters

To facilitate orthogonal protection strategies, researchers frequently utilize Trt-Ser-OH alongside its esterified or cyclized derivatives [1].

Table 1: Comparative Physicochemical Properties of N-Trityl-L-Serine and Key Derivatives

Compound	CAS Number	Molecular Formula	Molecular Weight	Melting Point (°C)	Primary Application
N-Trityl-L-Serine (Trt-Ser-OH)	4465-45-6	C₂₂H₂₁NO₃	347.41 g/mol	N/A (Solid)	Free acid for direct peptide coupling
N-Trityl-L-Serine methyl ester	4465-44-5	C₂₃H₂₃NO₃	361.44 g/mol	148–150	Intermediate for side-chain modification
N-Trityl-L-Serine lactone	88109-06-2	C₂₂H₁₉NO₂	329.39 g/mol	N/A	Specialized ring-opening reactions

(Data aggregated from authoritative chemical inventories [1][2][3][4].)

Stability Profile and Degradation Kinetics

Understanding the stability of Trt-Ser-OH is critical for designing orthogonal protection strategies in both solid-phase peptide synthesis (SPPS) and solution-phase chemistry.

Acidic Lability (Detritylation)

The N-trityl group is defined by its extreme sensitivity to mildly acidic conditions. Unlike the Boc (tert-butyloxycarbonyl) group, which requires concentrated trifluoroacetic acid (TFA), the trityl group can be quantitatively cleaved using 1% to 5% TFA in DCM.

• Mechanistic Causality : The cleavage is driven by the thermodynamic stability of the resulting triphenylmethyl cation (trityl cation). The three phenyl rings extensively delocalize the positive charge via resonance, dramatically lowering the activation energy required for C–N bond heterolysis.

Figure 1: Acid-catalyzed detritylation mechanism of N-Trityl-L-serine yielding free serine.

Basic and Nucleophilic Stability

Conversely, Trt-Ser-OH exhibits near-absolute stability under basic conditions.

• Mechanistic Causality : The steric shielding of the three phenyl rings physically prevents nucleophiles (such as piperidine or hydroxide ions) from approaching the protected amine. This allows for the selective removal of Fmoc groups or the saponification of esters without risking premature detritylation.

Experimental Workflows and Protocols

As a foundational principle of robust assay design, every protocol must operate as a self-validating system. The following methodologies incorporate specific diagnostic steps to ensure reaction fidelity.

Protocol 1: Amide Bond Formation (Coupling)

Objective : Efficiently couple the sterically hindered Trt-Ser-OH to a free amine on a peptide-resin.

Step-by-Step Methodology :

• Activation : Dissolve 3.0 equivalents of Trt-Ser-OH and 3.0 equivalents of HATU in anhydrous DMF. Add 6.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Causality: The steric bulk of the trityl group significantly hinders the activation of the carboxylate. Using a highly efficient, uranium-based coupling reagent like HATU is strictly required to overcome this steric penalty and prevent epimerization.

• Coupling : Add the activated mixture to the amine-bearing resin. Agitate for 2–4 hours at room temperature.

• Self-Validation (Kaiser Test) : Perform a ninhydrin test on a micro-cleaved resin sample. A negative result (yellow solution) confirms complete coupling. A positive result (blue solution) indicates incomplete reaction due to steric hindrance, immediately dictating the need for a double-coupling step.

Protocol 2: Controlled Detritylation and Scavenging

Objective : Complete removal of the N-trityl group while preventing re-alkylation of the serine hydroxyl group.

Figure 2: Step-by-step workflow for peptide coupling and detritylation of Trt-Ser-OH.

Step-by-Step Methodology :

• Resin Preparation : Swell the peptide-resin in anhydrous DCM for 10 minutes to maximize surface area exposure.

• Cocktail Addition : Add the cleavage cocktail: 5% TFA, 5% Triisopropylsilane (TIS), and 90% DCM (v/v/v) at room temperature (10 mL per gram of resin).

  • Causality: The inclusion of TIS is non-negotiable. TIS acts as a highly effective hydride donor (scavenger) that rapidly quenches the highly reactive trityl cation, converting it to inert triphenylmethane. Without TIS, the trityl cation will aggressively re-alkylate the free hydroxyl group of the serine side chain, leading to catastrophic yield loss.

• Reaction Monitoring (Self-Validation) : Agitate for 15–30 minutes. The solution will transiently turn bright yellow (indicating the presence of the trityl cation) and then fade as the TIS quenches the cation. If the solution remains persistently bright yellow, the scavenger capacity has been exhausted, and additional TIS must be added immediately.

• Termination : Filter the resin and wash extensively with DCM, followed by 5% DIPEA in DMF to neutralize residual TFA.

References

• Angene Chemical. "(2S)-3-hydroxy-2-[(triphenylmethyl)amino]propanoic acid (CAS 4465-45-6) Product Data". Angene International Limited. Available at: [Link]

An In-depth Technical Guide to the Mechanism of Trityl Group Protection on Serine Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the theory and practice of utilizing the trityl (Trt) protecting group for the hydroxyl functionality of serine residues in complex chemical syntheses, particularly in the realm of peptide and drug development. Moving beyond a simple recitation of protocols, this document delves into the mechanistic underpinnings, strategic considerations, and practical nuances that enable researchers to leverage this bulky yet remarkably labile protecting group to its full potential.

The Core Principle: Understanding the Trityl Group's Unique Profile

The triphenylmethyl (trityl) group is a cornerstone in the synthetic chemist's toolkit for the protection of primary alcohols, and by extension, the hydroxyl group of serine. Its utility is rooted in a unique combination of steric bulk and profound acid lability, a direct consequence of the exceptional stability of the triphenylmethyl carbocation (trityl cation) that forms upon cleavage.[1][2]

Key Characteristics at a Glance:

• Acid Lability: The trityl group is readily cleaved under mild acidic conditions, a characteristic that can be fine-tuned through the introduction of electron-donating substituents on the phenyl rings (e.g., methoxytrityl, MMT; dimethoxytrityl, DMT).[3]

• Base and Nucleophile Stability: It exhibits high stability under basic and nucleophilic conditions, rendering it orthogonal to many other protecting groups, such as the base-labile fluorenylmethyloxycarbonyl (Fmoc) group, a mainstay in solid-phase peptide synthesis (SPPS).[3]

• Steric Hindrance: The significant steric bulk of the trityl group allows for the selective protection of primary hydroxyls over secondary and tertiary ones.[2] In the context of peptide synthesis, this bulk can also play a crucial role in disrupting peptide aggregation, a common challenge in the synthesis of long or hydrophobic sequences.[4]

The Mechanism of Protection: An SN1 Pathway

The protection of serine's hydroxyl group with trityl chloride does not proceed through a direct SN2 displacement, which is sterically impossible at the quaternary central carbon of the trityl group. Instead, the reaction follows an SN1 mechanism, underscored by the formation of the highly stable trityl carbocation as a key intermediate.[2][5]

The reaction is typically carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine (TEA), to neutralize the hydrochloric acid generated during the reaction.[5] The addition of 4-dimethylaminopyridine (DMAP) can act as a catalyst.[2]

Figure 1: S_N1 mechanism of trityl protection of serine's hydroxyl group.

The bulky nature of the trityl group can, however, present challenges during the coupling of Fmoc-Ser(Trt)-OH in solid-phase peptide synthesis, a phenomenon known as steric hindrance.[6][7] This can lead to incomplete coupling reactions. To overcome this, more potent activating reagents like HATU or HCTU are often employed, and strategies such as double coupling or increased reaction times may be necessary.[6]

Experimental Protocol: Synthesis of Fmoc-Ser(Trt)-OH

The following protocol outlines a representative procedure for the synthesis of Fmoc-Ser(Trt)-OH, a key building block for Fmoc-based solid-phase peptide synthesis.

Figure 2: General experimental workflow for the synthesis of Fmoc-Ser(Trt)-OH.

Materials:

• L-Serine

• Trityl chloride (Tr-Cl)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• 4-Dimethylaminopyridine (DMAP) (catalytic amount)

• Anhydrous Dichloromethane (DCM)

• Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)

• Sodium bicarbonate (aqueous solution)

• Citric acid (aqueous solution)

• Brine

• Anhydrous sodium sulfate

• Solvents for crystallization (e.g., ethyl acetate, hexane)

Step-by-Step Methodology:

• O-Tritylation of Serine:

  • Suspend L-serine in anhydrous DCM.

  • Add TEA or DIPEA (typically 2-3 equivalents) and a catalytic amount of DMAP.

  • To this stirred suspension, add trityl chloride (1.1-1.5 equivalents) portion-wise at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Fmoc Protection:

  • Once the O-tritylation is complete, cool the reaction mixture in an ice bath.

  • Add an aqueous solution of sodium bicarbonate.

  • Add a solution of Fmoc-OSu in a suitable solvent (e.g., dioxane or acetone) dropwise to the vigorously stirred biphasic mixture.

  • Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Extraction:

  • Separate the organic layer.

  • Wash the organic layer sequentially with a dilute citric acid solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product is typically purified by crystallization. Dissolve the crude material in a minimal amount of a hot solvent like ethyl acetate and then add a non-polar solvent like hexane until turbidity is observed.

  • Allow the solution to cool slowly to induce crystallization.

  • Collect the crystalline product by filtration, wash with a cold solvent mixture, and dry under vacuum.[8]

The Mechanism of Deprotection: A Controlled Release

The removal of the trityl group is achieved under acidic conditions, which facilitate the cleavage of the C-O bond.[2] The reaction is initiated by the protonation of the ether oxygen, making the hydroxyl group a better leaving group. Subsequent cleavage generates the free serine hydroxyl and the stable trityl cation, which is then quenched by a nucleophilic scavenger in the medium to prevent side reactions.[2]

Figure 3: Acid-catalyzed deprotection of the O-trityl group from serine.

The high acid lability of the trityl group allows for its selective removal on-resin using very mild acidic conditions, such as 1-2% trifluoroacetic acid (TFA) in DCM.[9] This is a significant advantage as it enables site-specific modification of the serine side-chain, for instance, for phosphorylation or glycosylation, while other more robust acid-labile protecting groups like tert-butyl (tBu) or tert-butyloxycarbonyl (Boc) remain intact.[10][11]

Comparative Analysis of Deprotection Methods

The choice of deprotection conditions is critical to ensure the selective removal of the trityl group without affecting other protecting groups or the integrity of the peptide.

Deprotection Reagent	Typical Conditions	Reaction Time	Selectivity & Remarks
Trifluoroacetic Acid (TFA)	1-5% TFA in DCM with scavengers (e.g., TIS)	5-30 minutes	Highly efficient for on-resin deprotection. Can be selective over tBu and Boc groups at low concentrations.[9]
Acetic Acid (AcOH)	80-90% aqueous AcOH	1-2 hours	Milder than TFA, useful for substrates sensitive to strong acids.
Formic Acid	80-90% aqueous Formic Acid	30-60 minutes	Another mild alternative to TFA.
Lewis Acids (e.g., ZnBr2, BF3·OEt2)	Stoichiometric amounts in an inert solvent	Varies	Can be useful for specific substrates but may lack general applicability.
Hydrogenolysis	H2, Pd/C	Slow	Generally much slower than for other protecting groups like benzyl (Bzl), offering a degree of orthogonality.[3]

Strategic Applications in Peptide Synthesis and Drug Development

The unique properties of the trityl group make it a valuable tool in the synthesis of complex peptides and drug candidates.

Synthesis of "Difficult" and Aggregation-Prone Peptides

The steric bulk of the trityl group can effectively disrupt inter-chain hydrogen bonding, a primary driver of peptide aggregation during SPPS.[4] This is particularly beneficial in the synthesis of sequences rich in serine or other residues prone to aggregation. By preventing the formation of secondary structures on the solid support, the use of Fmoc-Ser(Trt)-OH can lead to higher purity and yield of the crude peptide, simplifying subsequent purification.

On-Resin Side-Chain Modification

The ability to selectively deprotect the O-trityl group on serine using mild acid allows for the site-specific introduction of modifications while the peptide is still attached to the resin. This is a powerful strategy for the synthesis of post-translationally modified peptides, such as phosphopeptides and glycoproteins, which are crucial for studying cellular signaling and other biological processes.[11]

Case Study: Synthesis of Enfuvirtide (Fuzeon®)

While the final manufacturing process of the HIV fusion inhibitor Enfuvirtide, a 36-amino acid peptide, is a complex fragment condensation strategy, the principles of orthogonal protection are paramount. In developmental syntheses, trityl-based protecting groups are commonly used for the side chains of asparagine, glutamine, and histidine.[12] The choice of a highly acid-labile protecting group like trityl for the serine hydroxyl group would be consistent with a strategy that requires selective deprotection for fragment coupling or to avoid side reactions associated with more robust protecting groups during the final deprotection of a large, complex peptide.

Conclusion: A Versatile Tool for Advanced Synthesis

The trityl group, when applied to the protection of serine's hydroxyl moiety, offers a powerful and versatile tool for the synthetic chemist. Its mechanism of protection and deprotection, rooted in the stability of the trityl cation, provides a high degree of acid lability that can be exploited for selective on-resin manipulations. While its steric bulk can present challenges in coupling reactions, these can be overcome with optimized protocols. For researchers and drug development professionals engaged in the synthesis of complex peptides, a thorough understanding of the principles and practicalities of trityl group protection is essential for navigating the intricate landscape of modern synthetic chemistry.

References

• AAPPTec. (n.d.). Fmoc-Ser(Trt)-OH [111061-56-4]. Peptides. [Link]

• Palasek, S. A., et al. (2007). Divergent Behavior of Glycosylated Threonine and Serine Derivatives in Solid Phase Peptide Synthesis. Journal of the American Chemical Society, 129(49), 15284–15292. [Link]

• Richards, C. J., et al. (2019). Efficient synthesis of O-glycosylated amino acids. Chemical Communications, 55(57), 8279-8282. [Link]

• Bray, B. L. (2008). Process Development of TRI-999, a Fatty-Acid-Modified HIV Fusion Inhibitory Peptide. Organic Process Research & Development, 12(1), 69-78. [Link]

• Pokrovskaya, V., et al. (2012). New TFA-Free Cleavage and Final Deprotection in Fmoc Solid-Phase Peptide Synthesis: Dilute HCl in Fluoro Alcohol. Organic Letters, 14(24), 6230-6233. [Link]

• Burlina, F., et al. (2008). Direct Fmoc-Chemistry-Based Solid Phase Synthesis of Peptidyl Thioesters. The Journal of Organic Chemistry, 73(15), 5877-5887. [Link]

• ResearchGate. (2013, August 20). What is the best way to product fmoc-Ser(trt)-OH?[Link]

• Google Patents. (2020). Method for synthesizing peptide containing n-substituted amino acid.

• Nowick, J. S. (2015). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• Bio-protocol. (2025, October 5). Peptide Synthesis. [Link]

• Akaji, K., et al. (2005). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 11(11), 683-688. [Link]

• Zenin, V. V., et al. (2023). Thermostable chaperone-based polypeptide biosynthesis: Enfuvirtide model product quality and protocol-related impurities. PLoS ONE, 18(6), e0286897. [Link]

• Wächtler, H., et al. (2026, January 5). Total Synthesis and Structural Revision of Keenamide A. Marine Drugs, 14(1), 13. [Link]

• Google Patents. (2010). Production of peptides containing poly-gly sequences using fmoc chemistry.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection. [Link]

• Total Synthesis. (2024, September 14). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. [Link]

• Royal Society of Chemistry. (2017). Organic & Biomolecular Chemistry. [Link]

• ResearchGate. (2018, November 1). What is the protocol for selective deprotection of trt group in SPPS of peptide using TFA/DCM?[Link]

• CEM Corporation. (n.d.). Fmoc-Ser(Trt)-OH. [Link]

• Albericio, F., & Carpino, L. A. (2020). Amino Acid-Protecting Groups. Chemical Reviews, 120(21), 12009-12158. [Link]

• Luxembourg Bio Technologies. (2013, August 29). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. [Link]

• Kates, S. A., et al. (1998). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 4(3), 164-170. [Link]

• Google Patents. (2016).

• Zenin, V. V., et al. (2022). Enfuvirtide biosynthesis in thermostable chaperone-based fusion. Biotechnology Reports, 35, e00734. [Link]

• ResearchGate. (2025, November 6). (PDF) Enfuvirtide biosynthesis in thermostable chaperone-based fusion. [Link]

• Supplementary information. (n.d.). DOI. [Link]

• Aapptec Peptides. (n.d.). Fmoc-Ser(Trt)-OH [111061-56-4]. [Link]

• bioRxiv. (2025, December 2). Development and structure-guided characterization of a novel ACE2-binding macrocyclic peptide. [Link]

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An In-depth Technical Guide on the Synthesis of N-tritylserine from L-serine

This guide provides a comprehensive technical overview of the synthesis of N-tritylserine, a critical building block in peptide synthesis and other areas of organic chemistry. The strategic use of the trityl protecting group on the amino functionality of L-serine allows for selective reactions at the carboxyl and hydroxyl groups. This document will delve into the underlying chemical principles, a detailed experimental protocol, and methods for purification and characterization, offering field-proven insights for researchers, scientists, and professionals in drug development.

Introduction: The Significance of the Trityl Group in Serine Chemistry

The trityl (triphenylmethyl, Trt) group is a bulky and acid-labile protecting group widely employed for the protection of primary amines, alcohols, and thiols.[1][2] In the context of L-serine, which possesses three functional groups (amino, carboxyl, and hydroxyl), selective protection is paramount for its use in sequential chemical transformations. The N-tritylation of L-serine is a foundational step to enable subsequent modifications, such as esterification or peptide coupling, without unintended side reactions at the amino group.[3]

The choice of the trityl group for N-protection of serine is underpinned by several key advantages:

• Steric Hindrance: The significant steric bulk of the trityl group provides excellent protection to the nitrogen atom and can influence the stereochemical outcome of subsequent reactions.[4]

• Mild Cleavage Conditions: The trityl group is readily removed under mild acidic conditions, which are orthogonal to many other protecting groups used in peptide synthesis, such as the base-labile Fmoc group.[3][5] This orthogonality is a cornerstone of modern solid-phase peptide synthesis (SPPS).

• Inhibition of Racemization: The presence of the bulky trityl group on the α-amino acid nitrogen has been shown to suppress racemization during peptide coupling reactions.[4]

This guide will focus on the direct N-tritylation of L-serine using trityl chloride in the presence of a suitable base.

The Chemistry of N-Tritylation

The N-tritylation of L-serine proceeds via a nucleophilic substitution reaction where the amino group of L-serine attacks the electrophilic carbon of trityl chloride. The reaction is typically facilitated by a non-nucleophilic base, which serves to deprotonate the amino group, thereby increasing its nucleophilicity, and to neutralize the hydrochloric acid byproduct.

Reaction Mechanism

The mechanism involves the following key steps:

• Deprotonation of the Amino Group: A base, commonly a tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA), removes a proton from the amino group of L-serine, generating a more nucleophilic free amine.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the deprotonated L-serine attacks the central carbon atom of trityl chloride.

• Chloride Departure: The chloride ion, a good leaving group, departs, resulting in the formation of the N-trityl bond.

• Protonation of the Base: The protonated base exists as a salt with the chloride ion.

It is crucial to perform this reaction under anhydrous conditions to prevent the hydrolysis of trityl chloride.

Reaction Workflow

The overall workflow for the synthesis of N-tritylserine from L-serine can be visualized as follows:

Caption: Workflow for the Synthesis of N-tritylserine.

Detailed Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of N-tritylserine. It is imperative to use anhydrous solvents and reagents to ensure a high yield.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Grade	Notes
L-Serine	105.09	≥99%	Dry thoroughly before use.
Trityl Chloride (TrCl)	278.78	≥98%	Store in a desiccator.
Triethylamine (TEA)	101.19	Anhydrous, ≥99.5%	Distill from CaH₂ if necessary.
Dichloromethane (DCM)	84.93	Anhydrous	Use from a solvent purification system or over molecular sieves.
Dimethylformamide (DMF)	73.09	Anhydrous	Use from a solvent purification system or over molecular sieves.
Ethyl Acetate	88.11	Reagent Grade	For extraction and chromatography.
Hexanes	N/A	Reagent Grade	For chromatography.
Saturated aq. NaHCO₃	N/A	N/A	For workup.
Brine (Saturated aq. NaCl)	N/A	N/A	For workup.
Anhydrous MgSO₄ or Na₂SO₄	N/A	N/A	For drying organic layers.

Step-by-Step Procedure

• Preparation of L-Serine Methyl Ester (Optional but Recommended): To avoid potential side reactions with the carboxylic acid, it is often advantageous to first protect the carboxyl group as a methyl ester. This can be achieved by reacting L-serine with thionyl chloride in methanol.[6] For the purpose of this guide, we will proceed with a direct tritylation protocol, which may require careful control of stoichiometry. A general procedure for the preparation of N-trityl amino acid methyl esters is to dissolve the amino acid methyl ester hydrochloride in DMF, add two equivalents of triethylamine, and then add one equivalent of trityl chloride dissolved in DCM.

• N-Tritylation Reaction:

  • To a solution of L-serine methyl ester hydrochloride (1 equivalent) in a mixture of anhydrous DMF and DCM, add triethylamine (2 equivalents) at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Stir the solution for 15 minutes to ensure complete deprotonation of the amine hydrochloride.

  • Slowly add a solution of trityl chloride (1 equivalent) in anhydrous DCM to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as monitored by Thin Layer Chromatography (TLC).[3]

• Reaction Workup:

  • Once the reaction is complete, quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash successively with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-trityl-L-serine methyl ester.

• Hydrolysis of the Methyl Ester:

  • Dissolve the crude N-trityl-L-serine methyl ester in a suitable solvent system such as dioxane and water.

  • Add a solution of lithium hydroxide (LiOH) in methanol/water and stir at room temperature until the hydrolysis is complete (monitored by TLC).

  • Neutralize the reaction mixture with an aqueous solution of KHSO₄.

  • Extract the N-tritylserine with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification

The crude N-tritylserine can be purified by one of the following methods:

• Recrystallization: Recrystallize the crude product from a suitable solvent system, such as ethyl acetate/hexanes or chloroform/methanol.[3]

• Column Chromatography: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

Characterization

The identity and purity of the synthesized N-tritylserine should be confirmed by various analytical techniques.

Thin Layer Chromatography (TLC)

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 1:1 v/v) with a small amount of acetic acid (e.g., 1%).

• Visualization: UV light (254 nm) and/or staining with a suitable reagent (e.g., potassium permanganate or ninhydrin).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of N-tritylserine.[7]

• ¹H NMR:

  • Aromatic protons of the trityl group will appear as a complex multiplet in the range of δ 7.1-7.5 ppm.

  • The α-proton of the serine backbone will be shifted upfield compared to the unprotected amino acid and will appear as a multiplet.

  • The β-protons of the serine side chain will appear as a multiplet.

  • The hydroxyl proton of the side chain may be observed as a broad singlet.

• ¹³C NMR:

  • The quaternary carbon of the trityl group will appear around δ 71 ppm.

  • The aromatic carbons of the trityl group will have characteristic signals in the aromatic region (δ 126-145 ppm).

  • The α-carbon and β-carbon of the serine backbone will have distinct chemical shifts.

  • The carbonyl carbon of the carboxylic acid will be observed in the downfield region (δ > 170 ppm).

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of N-tritylserine. The expected molecular weight is 347.41 g/mol .

Conclusion

The synthesis of N-tritylserine from L-serine is a robust and well-established procedure that is fundamental to its application in peptide synthesis and other areas of organic chemistry. By carefully controlling the reaction conditions and employing appropriate purification and characterization techniques, high-purity N-tritylserine can be obtained. The principles and protocols outlined in this guide provide a solid foundation for researchers and scientists to successfully perform this important transformation.

References

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• ACS Publications. Development of Trityl-Based Photolabile Hydroxyl Protecting Groups. Available from: [Link]

• Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Synthesis and crystal structure of enantiopure N-tritylaziridin-2-ylmethanols from L-serine and L-threonine. Available from: [Link]

• de la Torre, B.G., Marcos, M.A., Eritja, R., Albericio, F. Solid-phase peptide synthesis using N -trityl-amino acids. Lett Pept Sci. 1999;6:89–93.

• PMC. The Nϵ‐Rule for Serine, but Not Cysteine Catalytic Triads. Available from: [Link]

• ResearchGate. Synthesis of N-Trityl-L-homoserine. Available from: [Link]

• Google Patents. US2994692A - Process of preparing nu-trityl peptides.

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• ResearchGate. Solid-phase peptide synthesis using Nα-trityl-amino acids. Available from: [Link]

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• ResearchGate. Sensitizing solid-state NMR spectroscopy for the characterization of pure and formulated pharmaceuticals. Available from: [Link]

• PubMed. Solid-state NMR characterization of triacylglycerol and polysaccharides in coffee beans. Available from: [Link]

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• 7. researchgate.net [researchgate.net]

The Strategic Role of N-Tritylserine in Advanced Peptide Synthesis and Polymer Therapeutics

Executive Summary

In the modern landscape of solid-phase peptide synthesis (SPPS) and polymer therapeutics, the 9-fluorenylmethoxycarbonyl (Fmoc) and tert-butyloxycarbonyl (Boc) protecting groups dominate standard workflows. However, the synthesis of highly sensitive biomolecules, orthogonally protected functionalized amino acids, and advanced mRNA delivery vectors requires chemical strategies that operate outside standard basic or harsh acidic conditions.

N-tritylserine (Trt-Ser-OH) and its derivatives offer an elite, highly specialized alternative. By leveraging the massive steric bulk and hyper-acid lability of the triphenylmethyl (trityl) group, chemists can achieve absolute regioselectivity and stereoconservation. This whitepaper dissects the mechanistic causality behind selecting N-trityl protection, detailing its critical role in orthogonal SPPS, stereoconservative synthesis, and the modern development of Charge-Altering Releasable Transporters (CARTs) for mRNA delivery.

Mechanistic Rationale: The Trityl Advantage

The decision to utilize an N-trityl protecting group over Fmoc or Boc is rarely arbitrary; it is driven by two distinct physicochemical properties of the triphenylmethyl moiety:

• Extreme Steric Shielding: The trityl group consists of three phenyl rings radiating from a central sp³ carbon. This umbrella-like steric bulk effectively shields the α-amine and the adjacent chiral center from unwanted nucleophilic attacks and base-catalyzed racemization. This is particularly crucial when synthesizing orthogonally protected γ-functionalized amino acids from serine precursors .

• Hyper-Acid Lability (Orthogonality): Unlike Boc, which requires 25–50% trifluoroacetic acid (TFA) for removal, the N-trityl group is cleaved by highly dilute acid (e.g., 1% TFA in dichloromethane or dilute acetic acid). This hyper-lability allows for the selective unmasking of the N-terminus while leaving standard acid-labile side-chain protecting groups (like tBu, Trt on side chains, or Boc) completely intact . Furthermore, it avoids the basic conditions (20% piperidine) required for Fmoc removal, which can trigger aspartimide formation or β-elimination in sensitive O-modified serines.

Key Applications in Advanced Synthesis

Orthogonal Solid-Phase Peptide Synthesis (SPPS)

The assembly of complex glycopeptides, phosphopeptides, or oligonucleotide-peptide conjugates often fails under standard Fmoc/tBu protocols due to the instability of the modifications in repetitive basic conditions. Nα-trityl amino acids enable peptide elongation under exceptionally mild conditions. Cleavage of the N-Trt group with 1% TFA/DCM allows the growing peptide chain to be extended without exposing delicate side-chain modifications to piperidine or strong acids .

Stereoconservative Synthesis of Modified Amino Acids

Transforming serine into novel, non-proteinogenic amino acids often risks racemization at the α-carbon. Dugave and Menez demonstrated that N-tritylserine derivatives can be used as starting materials for the stereoconservative synthesis of orthogonally protected γ-functionalized amino acids. The steric hindrance of the trityl group prevents the nitrogen atom from participating in unwanted intramolecular side reactions (such as aziridine formation) during the functionalization of the serine side chain .

Poly(serine ester)s and mRNA Delivery Vectors (CARTs)

Recently, N-trityl serine lactone has emerged as a critical monomer in the synthesis of biodegradable polymers. Through organocatalytic ring-opening polymerization (OROP), N-trityl serine lactone is polymerized with predictable molecular weights and low dispersity . The trityl group is essential here: it prevents the primary amine from interfering with the lactone ring-opening. Post-polymerization, the trityl groups are removed via 1% TFA to yield cationic poly(serine esters). These polymers, known as Ser-CARTs, electrostatically complex with mRNA and undergo a charge-altering degradation at physiological pH to release the mRNA cargo safely into the cytosol, achieving >95% transfection efficiency in vitro .

Quantitative Data: Deprotection Orthogonality

To justify the selection of N-trityl protection, the following table summarizes the deprotection conditions and orthogonal compatibility of common α-amine protecting groups.

Protecting Group	Deprotection Condition	Cleaves tBu / Boc?	Cleaves Fmoc?	Risk of Base-Catalyzed Side Reactions
N-Trt	1% TFA in DCM	No	No	None (Acidic)
Boc	50% TFA in DCM	Yes	No	None (Acidic)
Fmoc	20% Piperidine in DMF	No	N/A	High (Aspartimide, β-elimination)
Alloc	Pd(PPh₃)₄ / Phenylsilane	No	No	Low (Neutral/Catalytic)

Visualizations of Core Workflows

Fig 1. Orthogonal SPPS workflow leveraging the hyper-acid lability of the N-trityl group.

Fig 2. Synthesis of Ser-CART mRNA delivery vectors via ROP of N-trityl serine lactone.

Self-Validating Experimental Protocols

The following protocols represent field-proven, self-validating systems. Analytical checkpoints are embedded to ensure causality and reaction integrity.

Protocol 1: Highly Selective N-Trityl Deprotection on Solid Phase

Objective: Selectively remove the N-terminal trityl group without cleaving side-chain tBu/Boc groups.

• Resin Swelling: Swell the N-Trt-peptide-resin (0.1 mmol scale) in dichloromethane (DCM) for 20 minutes.

• Mild Acidolysis: Prepare a fresh solution of 1% TFA and 5% Triisopropylsilane (TIPS) in DCM. Add 5 mL of this cocktail to the resin.

• Agitation and Monitoring: Agitate for 3 minutes. The solution will turn bright yellow due to the stabilization of the trityl cation. Drain the solvent.

• Repetition: Repeat Step 2 and 3 until the drained solution is completely colorless (typically 3–5 cycles), validating the complete removal of the trityl group.

• Neutralization: Wash the resin with 5% N,N-Diisopropylethylamine (DIEA) in Dimethylformamide (DMF) (3 × 2 min) to neutralize the TFA salt, followed by standard DMF washes.

• Validation: Perform a Kaiser test. A positive (dark blue) result confirms the presence of the free primary amine, ready for the next coupling.

Protocol 2: Organocatalytic Ring-Opening Polymerization (OROP) of N-Trityl Serine Lactone

Objective: Synthesize poly(N-trityl serine ester) for mRNA delivery applications.

• Preparation: In a nitrogen-filled glovebox, dissolve N-trityl serine lactone (1.0 M) in anhydrous tetrahydrofuran (THF).

• Initiation: Add the desired alcohol initiator (e.g., benzyl alcohol) and a thiourea (TU) hydrogen-bonding catalyst.

• Catalysis: Introduce potassium hydride (KH) to deprotonate the initiator. The massive steric bulk of the N-trityl group forces the propagating alkoxide to exclusively attack the lactone carbonyl, preventing chain-transfer to the nitrogen.

• Propagation: Stir at room temperature for 2–4 hours. Monitor monomer conversion via ¹H NMR (disappearance of lactone methine proton signals).

• Quenching & Precipitation: Quench the reaction with benzoic acid. Precipitate the polymer in cold methanol to isolate poly(N-trityl serine ester).

• Deprotection: Treat the isolated polymer with 1% TFA in DCM to yield the active, cationic Ser-CART vector.

References

• Dugave, C., & Menez, A. (1996). "Stereoconservative Synthesis of Orthogonally Protected γ-Functionalized Amino Acids Using N-Tritylserine Derivatives." The Journal of Organic Chemistry, 61(17), 6067–6070.[Link]

• de la Torre, B. G., Marcos, M. A., Eritja, R., & Albericio, F. (2001). "Solid-phase peptide synthesis using Nα-trityl-amino acids." Letters in Peptide Science, 8(6), 331-338.[Link]

• Wei, Y., Li, X., Jing, X., Chen, X., & Huang, Y. (2013). "Preparation of poly(serine ester)s by ring-opening polymerization of N-trityl serine lactone under catalysis of ZnEt2." Chemical Research in Chinese Universities, 29(1), 177-182.[Link]

• Benner, N. L., McClellan, R. L., Turlington, C. R., Haabeth, O. A. W., Waymouth, R. M., & Wender, P. A. (2019). "Oligo(serine ester) Charge-Altering Releasable Transporters: Organocatalytic Ring-Opening Polymerization and their Use for in Vitro and in Vivo mRNA Delivery." Journal of the American Chemical Society, 141(21), 8416-8421.[Link]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the Preparation and Isolation of N-Trityl-L-serine Methyl Ester

Abstract

This application note provides a comprehensive, field-tested protocol for the synthesis and purification of N-trityl-L-serine methyl ester, a critical building block in peptide synthesis and chiral chemistry. The procedure details the N-protection of L-serine methyl ester hydrochloride using trityl chloride and triethylamine. Beyond a simple recitation of steps, this guide elucidates the mechanistic rationale behind each procedural choice, from reagent roles to purification strategies. It is designed for researchers, scientists, and drug development professionals seeking a reliable and well-understood method for preparing this important synthetic intermediate.

Introduction

N-trityl-L-serine methyl ester is a valuable derivative of the amino acid L-serine. The trityl (triphenylmethyl, Tr) group serves as a bulky, acid-labile protecting group for the primary amine.[1] This protection strategy is fundamental in multi-step organic syntheses, particularly in peptide chemistry, where the selective masking of the amine functionality is required to ensure controlled amide bond formation. The bulky nature of the trityl group can also impart useful solubility characteristics and allows for selective protection of primary amines and alcohols due to steric hindrance.[1]

The esterification of the carboxylic acid to a methyl ester increases the compound's solubility in organic solvents, which is advantageous for subsequent reactions in non-aqueous media.[2] This application note presents a robust and reproducible method starting from commercially available L-serine methyl ester hydrochloride.

Reaction Scheme & Mechanism

The synthesis proceeds via a standard nucleophilic substitution reaction. The overall transformation is depicted below:

Scheme 1: Synthesis of N-trityl-L-serine methyl ester

Mechanistic Considerations:

• Deprotonation: The starting material, L-serine methyl ester, is supplied as a hydrochloride salt. The amine is protonated (NH3+), rendering it non-nucleophilic. Triethylamine (Et3N), a hindered organic base, is added to neutralize the hydrochloride salt, deprotonating the ammonium group to yield the free, nucleophilic primary amine.[3] This step is crucial for the reaction to proceed.

• Nucleophilic Attack: The liberated lone pair on the nitrogen atom of L-serine methyl ester acts as a nucleophile. It attacks the electrophilic central carbon of trityl chloride. This reaction proceeds via an SN1-like mechanism, favored by the formation of the highly stable trityl carbocation, which is resonance-stabilized across the three phenyl rings.[1]

• Product Formation: The reaction results in the formation of the N-C bond, yielding N-trityl-L-serine methyl ester and triethylamine hydrochloride as a salt byproduct.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be scaled as needed with appropriate adjustments.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)	Molar Eq.
L-Serine methyl ester hydrochloride	5819-04-5	155.58	10.0	1.0
Trityl chloride (Triphenylmethyl chloride)	76-83-5	278.78	10.5	1.05
Triethylamine (Et3N)	121-44-8	101.19	22.0	2.2
Dichloromethane (DCM), anhydrous	75-09-2	84.93	50 mL	-
Ethyl Acetate (EtOAc)	141-78-6	88.11	As needed	-
Hexanes	110-54-3	86.18	As needed	-
Deionized Water	7732-18-5	18.02	As needed	-
Brine (Saturated NaCl solution)	7647-14-5	58.44	As needed	-
Anhydrous Magnesium Sulfate (MgSO4)	7487-88-9	120.37	As needed	-

Synthesis Workflow Diagram

Caption: Workflow for N-trityl-L-serine methyl ester synthesis.

Step-by-Step Protocol

• Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar, add L-serine methyl ester hydrochloride (1.56 g, 10.0 mmol).

  • Add 50 mL of anhydrous dichloromethane (DCM) and stir to form a suspension.

  • Cool the flask in an ice-water bath to 0 °C. Causality: Cooling mitigates the exotherm from the acid-base neutralization and controls the reaction rate.

• Reagent Addition:

  • Slowly add triethylamine (3.06 mL, 22.0 mmol) dropwise to the stirring suspension over 5 minutes. The suspension should become a clear solution as the free amine is formed.

  • In portions, add trityl chloride (2.93 g, 10.5 mmol) to the reaction mixture over 10 minutes. A white precipitate of triethylamine hydrochloride will form. Causality: A slight excess of trityl chloride ensures complete consumption of the starting amine. Portion-wise addition helps maintain control over the reaction.

• Reaction Progression:

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:7 Ethyl Acetate:Hexanes eluent system until the starting amine spot is consumed.

• Aqueous Work-up:

  • Pour the reaction mixture into a separatory funnel containing 50 mL of deionized water.

  • Shake the funnel and allow the layers to separate. Remove the aqueous layer.

  • Wash the organic layer sequentially with 50 mL of deionized water and then 50 mL of brine. Causality: The water washes remove the water-soluble triethylamine hydrochloride byproduct. The brine wash helps to break any emulsions and begins the drying process.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Isolation and Purification:

  • The crude product will be a white to off-white solid.

  • Purify the crude solid by flash column chromatography on silica gel.

  • Prepare the column using a slurry of silica gel in hexanes. Load the crude product (adsorbed onto a small amount of silica gel for best results).

  • Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc and gradually increasing to 30% EtOAc). The product typically elutes at ~20-25% EtOAc in hexanes.

  • Combine the pure fractions (as determined by TLC) and concentrate under reduced pressure to yield N-trityl-L-serine methyl ester as a white crystalline solid.[4]

Expected Results and Characterization

• Yield: 85-95% after purification.

• Appearance: White crystalline solid.

• Melting Point: 148-150 °C (literature value).[5]

• Optical Rotation: [α]20/D +31° (c = 1 in methanol).

• ¹H NMR (CDCl₃, 400 MHz): δ 7.50-7.20 (m, 15H, Ar-H), 3.80 (dd, 1H), 3.65 (m, 1H), 3.45 (t, 1H), 3.30 (s, 3H, OCH₃), 2.80 (br s, 1H, NH), 2.10 (t, 1H, OH).

Safety and Handling

• Trityl Chloride: Corrosive and moisture-sensitive. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Triethylamine: Flammable liquid with a strong odor. It is toxic and corrosive. Handle in a well-ventilated fume hood.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. All operations involving DCM should be performed in a fume hood.

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Ensure starting materials are dry. Allow the reaction to stir for a longer duration. Confirm with TLC.
Moisture in the reaction.	Use anhydrous solvents and dry glassware. Trityl chloride hydrolyzes to triphenylcarbinol in the presence of water.
Product is an oil, not a solid	Residual solvent or impurities.	Ensure complete removal of solvent under high vacuum. Re-purify by column chromatography if necessary.
Multiple spots on TLC of crude	Side reactions; unreacted starting material.	Optimize reaction time. Ensure correct stoichiometry of reagents.
Difficulty in purification	Triphenylcarbinol byproduct co-elutes with product.	This byproduct forms from hydrolysis of trityl chloride. Minimize exposure to moisture during setup and reaction.

References

• Google Patents. (n.d.). Process of preparing nu-trityl peptides. (U.S. Patent No. 2,994,692).

• NextSDS. (n.d.). N-Trityl-L-serine methyl ester — Chemical Substance Information. Retrieved from [Link]

• Angene Chemical. (n.d.). N-Trityl-L-serine methyl ester(CAS# 4465-44-5). Retrieved from [Link]

• iChemical. (n.d.). N-Trityl-L-serine methyl ester, CAS No. 4465-44-5. Retrieved from [Link]

• Yale University. (n.d.). Purification. Yale Research. Retrieved from [Link]

• Organic Syntheses. (1992). 1,1,-DIMETHYLETHYL (S)- OR (R)-4-FORMYL-2,2-DIMETHYL-3-OXAZOLIDINECARBOXYLATE: A USEFUL SERINAL DERIVATIVE. Org. Synth., 70, 18. doi:10.15227/orgsyn.070.0018. Retrieved from [Link]

• Wikipedia. (n.d.). Triethylamine. Retrieved from [Link]

• Journal of the Chemical Society, Chemical Communications. (1991). Synthesis and stability of the cyclic sulfamidate of N-trityl-L-serine methyl ester. J. Chem. Soc., Chem. Commun., (12), 820-821. doi:10.1039/C39910000820. Retrieved from [Link]

• ACS Omega. (2018). Efficient Approach for the Tritylation of Alcohols Using Recyclable Lewis Acid-Based Ionic Liquid (EMIM·AlCl4). ACS Omega, 3(8), 10135–10144. doi:10.1021/acsomega.8b01366. Retrieved from [Link]

• ResearchGate. (2009). Preparation of poly(serine ester)s by ring-opening polymerization of N-trityl serine lactone under catalysis of ZnEt2. Journal of Polymer Science Part A: Polymer Chemistry, 47(19), 5146-5154. doi:10.1002/pola.23555. Retrieved from [Link]

• National Center for Biotechnology Information. (2010). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 15(4), 2847–2854. doi:10.3390/molecules15042847. Retrieved from [Link]

• ResearchGate. (2019). Preparation of methyl ester of L-serine. Retrieved from [Link]

• National Center for Biotechnology Information. (2009). L-Serine methyl ester hydrochloride. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 2), o287. doi:10.1107/S160053680804473X. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Synthesis of Peptides Containing C-Terminal Methyl Esters Using Trityl Side-Chain Anchoring. Org Lett, 14(21), 5546–5549. doi:10.1021/ol302676n. Retrieved from [Link]

• Glen Research. (n.d.). Application Note — Thermal-Aqueous Deprotection of 5′-Trityl Amino Modifiers. Glen Report 36-15. Retrieved from [Link]

• Phenomenex. (n.d.). Avoiding Depurination During Trityl-on Purification. Retrieved from [Link]

• Google Patents. (n.d.). Synthetic method of L-serine methyl ester hydrochloride. (CN Patent No. 110606811A).

• PrepChem. (n.d.). Synthesis of L-serine methyl ester hydrochloride. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of methyl ester of L-serine (3). [Image]. Retrieved from [Link]

• Academia.edu. (2012). Tritylation of alcohols under mild conditions without using silver salts. Tetrahedron Letters, 53(48), 6497-6500. Retrieved from [Link]

• Total Synthesis. (2024, September 14). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Retrieved from [Link]

• ChemBK. (2024, April 9). N-Trityl-L-serine methyl ester. Retrieved from [Link]

• SpringerLink. (2013). Highly efficient protection of alcohols as trityl ethers under solvent-free conditions, and recovery catalyzed by reusable nanoporous silica-based sulfonic acid. Monatsh Chem, 144, 1129–1136. doi:10.1007/s00706-013-0972-8. Retrieved from [Link]

• ScienceDirect. (2007). Synthesis of N-Methyl Secondary Amines. Synthetic Communications, 37(12), 1951-1956. doi:10.1080/00397910701349942. Retrieved from [Link]

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• 3. Triethylamine - Wikipedia [en.wikipedia.org]
• 4. US2994692A - Process of preparing nu-trityl peptides - Google Patents [patents.google.com]
• 5. N-Trityl-L-serine methyl ester, CAS No. 4465-44-5 - iChemical [ichemical.com]

Application Note: Strategic Incorporation of N-Tritylserine into Cyclic Peptide Frameworks

Executive Summary

The synthesis of highly constrained cyclic peptides—such as lanthionines, depsipeptides, and siderophore analogs—requires exquisite control over side-chain reactivity and orthogonal deprotection. While standard Fmoc and Boc protection strategies dominate linear solid-phase peptide synthesis (SPPS), they frequently fail during the complex side-chain modifications required for macrocyclization. This application note details the mechanistic rationale, quantitative advantages, and validated protocols for utilizing N-tritylserine (N-Trt-Ser) to bypass common synthetic bottlenecks, specifically the suppression of β-elimination during Mitsunobu-driven cyclizations.

Mechanistic Rationale: The Trityl Advantage

In the synthesis of cyclic frameworks, the β-hydroxyl group of serine is often activated via the Mitsunobu reaction to form ester or thioether linkages. However, when standard N-Boc or N-Fmoc serine derivatives are subjected to Mitsunobu conditions (DEAD/DIAD and PPh₃), the highly reactive phosphonium intermediate frequently undergoes an E2 β-elimination rather than the desired S_N2 substitution. This results in the formation of useless dehydroalanine side products.

Causality in Experimental Design: The incorporation of an N-trityl (triphenylmethyl) group fundamentally alters the stereoelectronic environment of the serine residue . The massive steric bulk of the three phenyl rings shields the α-proton, physically preventing the base from achieving the anti-periplanar geometry required for E2 elimination. Consequently, the primary hydroxyl group is forced to act purely as an electrophile, allowing nucleophiles (such as thiols or carboxylates) to attack efficiently. Furthermore, the N-trityl group is hypersensitive to mild acid, providing a true orthogonal axis to both Fmoc (base-labile) and tBu/Boc (strong acid-labile) protecting groups .

Workflow for incorporating N-tritylserine into cyclic peptides via Mitsunobu cyclization.

Quantitative Superiority: Protection Strategy Comparison

To justify the selection of N-Trt-Ser over conventional protecting groups, the table below summarizes the reaction outcomes of protected serine derivatives subjected to standard Mitsunobu thioetherification (e.g., lanthionine synthesis) .

N-Protecting Group	Mitsunobu Target Yield (%)	β-Elimination (Dehydroalanine) (%)	Orthogonality with Fmoc	Cleavage Conditions
N-Boc	15 - 30%	70 - 85%	Yes	50% TFA in DCM
N-Fmoc	20 - 40%	60 - 80%	No	20% Piperidine in DMF
N-Trityl (Trt)	85 - 95%	< 5%	Yes	1-2% TFA in DCM

Validated Experimental Workflows

The following protocols are designed as self-validating systems, incorporating specific analytical checkpoints to prevent cascading failures during multi-step syntheses.

Protocol A: Mitsunobu-Driven Side-Chain Modification of N-Tritylserine

Objective: Form a thioether or ester linkage on the serine side-chain without inducing epimerization or β-elimination.

• Preparation: Dissolve the resin-bound or solution-phase peptide containing N-Trt-Ser (1.0 eq) and the target nucleophile (e.g., Fmoc-Cys-OtBu, 1.5 eq) in anhydrous THF/DCM (1:1) under an argon atmosphere. Causality: Strict anhydrous conditions are critical. Trace moisture will rapidly hydrolyze the highly reactive zwitterionic betaine intermediate formed between PPh₃ and DIAD, stalling the reaction.

• Activation: Cool the reaction vessel to 0 °C. Add triphenylphosphine (PPh₃, 2.0 eq).

• Coupling: Add diisopropyl azodicarboxylate (DIAD, 2.0 eq) dropwise over 15 minutes. Causality: Slow addition maintains a low steady-state concentration of the betaine intermediate, preventing unwanted intermolecular dimerization of the nucleophile.

• Validation Checkpoint: Stir for 4 hours at room temperature. Analyze an aliquot via LC-MS. The product will exhibit a massive hydrophobic shift on a C18 reverse-phase column due to the trityl group, making it easily distinguishable from unreacted starting material.

• Workup: Quench the reaction with methanol, concentrate under reduced pressure, and purify via flash chromatography.

Protocol B: Selective N-Trityl Deprotection and Macrocyclization

Objective: Unmask the α-amine of serine for cyclization while preserving global side-chain protection.

• Trityl Cleavage: Treat the purified intermediate with a precisely calibrated solution of 1% to 2% Trifluoroacetic acid (TFA) and 5% triisopropylsilane (TIPS) in DCM for 15-30 minutes at room temperature. Causality: TIPS acts as a carbocation scavenger. Without it, the highly stable triphenylmethyl cation will rapidly re-alkylate the newly freed amine or electrophilically attack sensitive side chains (e.g., Tryptophan or Cysteine) .

• Validation Checkpoint: The cleavage cocktail will immediately turn bright yellow—a self-validating visual indicator of the stable trityl cation. LC-MS must confirm the exact loss of 242.1 Da (the Trt group) before proceeding.

• Neutralization: Neutralize the reaction mixture by adding N,N-diisopropylethylamine (DIPEA) until the pH reaches ~8.

• Macrocyclization: Dilute the reaction to a highly dilute concentration (1-5 mM) in DMF. Add a coupling reagent cocktail (HATU/HOAt, 1.5 eq) and stir for 12 hours. Causality: High dilution is governed by standard macrocyclization kinetics; it heavily favors intramolecular cyclization over intermolecular oligomerization.

Advanced Applications in Cyclic Frameworks

Lanthionine-Bridged Peptides

Lanthionines are the polycyclic structural hallmarks of lantibiotics (potent antimicrobial peptides). Using N-Trt-Ser allows for the synthesis of orthogonally protected lanthionines via the Mitsunobu reaction with cysteine derivatives, entirely avoiding the low-yielding desulfurization of cystine bridges .

Siderophore Analogs (Enterobactin)

Enterobactin is a macrocyclic triserine trilactone used by Gram-negative bacteria for iron uptake. Traditional syntheses suffered from terrible yields during the β-lactonization step. By utilizing N-Trt-Ser in a stannoxane-templated cyclization, researchers bypass the lactonization bottleneck, achieving high-yield assemblies of the trilactone core .

O-to-N Acyl Transfer Ligation

N-Trt-Ser enables advanced peptide ligation strategies. A Mitsunobu esterification links two peptide fragments via the serine side-chain. Subsequent mild acid deprotection of the N-trityl group unmasks the amine, triggering a spontaneous, entropy-driven O-to-N acyl transfer to form a native, epimerization-free amide bond .

Mechanism of O-to-N acyl transfer following N-trityl deprotection.

References

• Efficient Mitsunobu Reactions with N-Phenylfluorenyl or N-Trityl Serine Esters. The Journal of Organic Chemistry.[Link]

• Synthesis of Orthogonally Protected Lanthionines. The Journal of Organic Chemistry.[Link]

• A Serine Ligation Method Based on Mitsunobu Reaction and O-to-N Acyl Transfer. The Journal of Organic Chemistry.[Link]

• High-Yield Synthesis of the Enterobactin Trilactone and Evaluation of Derivative Siderophore Analogs. Journal of the American Chemical Society.[Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec Synthesis Notes.[Link]

Application Note: Orthogonal Protection Strategies Using N-Tritylserine

Introduction & Mechanistic Rationale

In the synthesis of highly functionalized, non-natural amino acids and sensitive peptide sequences, standard protecting group strategies (such as Fmoc or Boc) often fall short due to their reliance on strongly basic or highly acidic deprotection conditions. N-Tritylserine (N-Trt-Ser-OH) and its ester derivatives have emerged as powerful chiral pool building blocks that provide a highly reliable orthogonal protection system.

The mechanistic advantage of the N-trityl (triphenylmethyl) group lies in its extreme steric bulk. When attached to the α -amine of serine, the trityl group forms a steric shield around the α -proton. This shielding completely suppresses base-catalyzed α -proton abstraction, thereby preventing racemization and β -elimination (dehydroalanine formation) during the chemical manipulation of the β -hydroxyl group[1]. Furthermore, the N-Trt group is highly resistant to strong bases, nucleophiles, and saponification conditions, yet it remains exquisitely sensitive to mild acid (e.g., 1% TFA), allowing for true multi-dimensional orthogonality.

Synthesis of Unusual Amino Acids via N-Tritylserine

Mitsunobu Reaction for α,β -Diaminopropionic Acids

α,β -Diaminopropionic acids are critical components in various bioactive peptides and peptidomimetics. Converting the β -hydroxyl group of serine to an amine via the Mitsunobu reaction is notoriously difficult because the basic betaine intermediate typically triggers E2 elimination, yielding dehydroalanine. By utilizing N-Trt-L-serine esters, the α -proton is sterically protected. Reaction with an N-substituted sulfonamide (such as Boc-NH-Ts) under Mitsunobu conditions (DEAD, PPh 3​ ) yields orthogonally protected α,β -diaminopropionic acids without loss of stereochemical integrity[2].

Mitsunobu conversion of N-Trt-Serine to a,b-diaminopropionic acid with suppressed elimination.

Nucleophilic Displacement for γ -Functionalized Amino Acids

N-Tritylserine can also be converted into reactive electrophiles (mesylates or iodides) at the β -position. Because the N-Trt group protects the α -ester from saponification and the chiral center from racemization, these electrophiles can be subjected to nucleophilic displacement by soft nucleophiles, such as malonate anions. This stereoconservative approach allows for the rapid generation of γ -functionalized amino acids, including unusual glutamate derivatives and lanthionines[1].

Solid-Phase Peptide Synthesis (SPPS) Workflows

In SPPS, N-Trt amino acids are deployed when synthesizing highly sensitive peptides (e.g., O-linked glycopeptides or phosphopeptides). Standard Fmoc deprotection requires 20% piperidine, which can induce β -elimination of sensitive glycans or cause aspartimide formation. Conversely, Boc chemistry requires 95% TFA, which destroys acid-labile side chains. The N-Trt group is cleaved using ultra-mild acidic conditions (1% TFA in DCM), leaving both Fmoc and tBu/Boc side-chain protections completely intact.

Workflow demonstrating the orthogonal deprotection of N-Trt using mild acid in SPPS.

Quantitative Data & Orthogonality Matrices

Table 1: Protecting Group Orthogonality Matrix

Protecting Group	Primary Cleavage Condition	Stability Profile
N-Trityl (Trt)	1% TFA in DCM	Stable to Piperidine, DBU, Saponification, mostly stable to Hydrogenolysis.
N-Fmoc	20% Piperidine in DMF	Stable to 1% TFA, 95% TFA, and Hydrogenolysis.
N-Boc	95% TFA in DCM	Stable to Piperidine, DBU, Saponification, and Hydrogenolysis.

| N-Alloc | Pd(PPh 3​ ) 4​ , PhSiH 3​ | Stable to 1% TFA, 95% TFA, and Piperidine. |

Table 2: Yields and Stereochemical Integrity for N-Trt-Serine Derivatization

Reaction Pathway	Reagents / Nucleophile	Target Product	Isolated Yield	Enantiomeric Excess (ee)

| Mitsunobu Reaction | DEAD, PPh 3​ , Boc-NH-Ts | α,β -Diaminopropionic acid | 72 - 75% | > 98% | | Mesylation / Displacement | MsCl, then Malonate anion | γ -Functionalized Amino Acid | > 90% | > 99% |

Experimental Protocols

Protocol A: Synthesis of Orthogonally Protected α,β -Diaminopropionic Acid via Mitsunobu Reaction

Causality Note: Diethyl azodicarboxylate (DEAD) is added dropwise at 0 °C to control the exothermic formation of the betaine intermediate. The steric bulk of the N-Trt group prevents the betaine from acting as a base against the α -proton, ensuring substitution over elimination.

• Preparation: Flame-dry a round-bottom flask under argon. Dissolve N-Trt-L-serine methyl ester (1.0 eq), N-Boc-p-toluenesulfonamide (1.2 eq), and triphenylphosphine (PPh 3​ , 1.2 eq) in anhydrous Tetrahydrofuran (THF) to a concentration of 0.1 M.

• Activation: Cool the reaction mixture to 0 °C using an ice bath.

• Coupling: Add DEAD (1.2 eq) dropwise over 15 minutes with vigorous magnetic stirring.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir continuously for 12 hours under argon.

• Workup: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the orthogonally protected diamino acid.

Protocol B: Mild Acidic Cleavage of N-Trt in Solid-Phase Peptide Synthesis

Causality Note: Triisopropylsilane (TIPS) is strictly required in the cleavage cocktail. It acts as a carbocation scavenger, irreversibly reacting with the highly stable trityl cation to prevent it from re-alkylating the newly freed peptide amine or sensitive side chains.

• Resin Swelling: Transfer the N-Trt-peptide-resin to a fritted SPPS syringe. Swell the resin in anhydrous Dichloromethane (DCM) for 15 minutes, then drain.

• Cocktail Preparation: Prepare a fresh cleavage cocktail consisting of 1% Trifluoroacetic acid (TFA) and 5% Triisopropylsilane (TIPS) in DCM.

• Deprotection: Add the cleavage cocktail to the resin. Agitate gently for 3 minutes at room temperature. The solution will turn bright yellow, which is a self-validating visual indicator of the liberated trityl cation.

• Filtration: Filter and collect the flow-through.

• Iteration: Repeat Step 3 and 4 approximately 3 to 5 times. Stop when the cleavage cocktail no longer turns yellow upon contact with the resin, indicating complete deprotection.

• Neutralization: Wash the resin thoroughly with DCM (3 × 1 min), followed by neutralization of the TFA salt using 5% N,N-Diisopropylethylamine (DIEA) in DCM (3 × 2 min). Wash again with DCM and DMF to prepare the free amine for the next coupling cycle.

References

• Dugave, C., & Menez, A. (1996). Stereoconservative Synthesis of Orthogonally Protected γ-Functionalized Amino Acids Using N-Tritylserine Derivatives. The Journal of Organic Chemistry, 61(17), 6067–6070. URL:[Link]

• Kelleher, F., & Ó Proinsias, K. (2007). Use of the Mitsunobu reaction in the synthesis of orthogonally protected a,b-diaminopropionic acids. Tetrahedron Letters, 48(28), 4879-4882. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. arrow.tudublin.ie [arrow.tudublin.ie]

Technical Notes & Optimization

Optimizing acidic cleavage conditions for N-tritylserine peptides

Title: Technical Support Center: Optimizing Acidic Cleavage Conditions for N-Tritylserine Peptides

Introduction Welcome to the Technical Support Center. This guide provides authoritative troubleshooting, validated protocols, and mechanistic insights for the acidic cleavage of N-tritylserine (N-Trt-Ser) peptides. The trityl (triphenylmethyl) group is a cornerstone of orthogonal peptide synthesis due to its extreme acid lability[1][2]. However, the generation of the highly stable, highly reactive trityl cation ( Trt+ ) during deprotection presents significant challenges, including reattachment, residue alkylation, and sequence-specific side reactions[3][4].

As a Senior Application Scientist, I have structured this guide to move beyond mere recipes, focusing instead on the causality of cleavage failures so you can rationally optimize your workflows.

Mechanistic Troubleshooting Guide

Q: Why am I seeing a +242 Da mass adduct on my mass spectrometry results after global cleavage? Cause: This mass shift indicates trityl cation reattachment or alkylation. During acidic cleavage, the N-trityl group is released as a Trt+ cation. If not immediately quenched by a scavenger, this electrophile will attack nucleophilic side chains—most commonly the indole ring of Tryptophan (Trp) or the thiol group of Cysteine (Cys)[1][5]. Solution: Optimize your scavenger cocktail. Triisopropylsilane (TIS) is mandatory for trityl quenching, as it acts as a hydride donor to convert the Trt+ cation into unreactive triphenylmethane[1]. If your peptide contains Cys or Met, incorporate 1,2-ethanedithiol (EDT) as a soft nucleophile to protect sulfur-containing residues[3].

Q: My selective N-trityl deprotection is removing my side-chain protecting groups (e.g., tBu). How do I achieve orthogonality? Cause: The acid concentration is too high, or the reaction time is too long. The N-trityl group on serine can be cleaved under very mild conditions (1-2% TFA)[2], whereas tert-butyl (tBu) groups require >80% TFA[6]. Solution: Use 1% TFA in Dichloromethane (DCM) with 1-5% TIS. The reaction should be rapid (10-15 minutes). Prolonged exposure to even dilute acid can lead to premature loss of highly sensitive side-chain protections.

Q: After global cleavage of my N-tritylserine peptide, I observe a secondary peak with the exact same mass but a different HPLC retention time. What is this? Cause: You are likely observing an acid-catalyzed N→O acyl shift. When the N-terminal serine is deprotected in strong acid (e.g., 95% TFA), the free hydroxyl group of the serine side chain can attack the adjacent peptide bond, shifting the peptide chain from the alpha-amine to the side-chain oxygen[4]. Solution: This shift is fully reversible. Treat the cleaved, lyophilized peptide with a mild base (e.g., 0.1 M ammonium hydroxide or aqueous ammonia) for 15-30 minutes to reverse the O→N shift back to the desired amide[4].

Mechanism of acid-catalyzed N-trityl cleavage and the critical role of scavengers.

Self-Validating Experimental Protocols

Protocol A: Selective N-Trityl Deprotection (Orthogonal Cleavage) Use this protocol when you need to remove the N-trityl group from Serine while keeping the peptide anchored to the resin and side-chain protecting groups intact[2].

• Resin Preparation: Wash the peptidyl-resin thoroughly with DCM (3 x 5 mL) to remove any residual basic reagents (e.g., piperidine/DMF), which would neutralize the dilute acid.

• Cocktail Preparation: Prepare a solution of 1% TFA and 5% TIS in DCM.

• Cleavage Reaction: Add 5 mL of the cocktail to the resin. Agitate gently for 3 minutes.

• Validation Check (The Color Test): Observe the solution. The generation of the trityl cation produces a distinct bright yellow color . As the TIS quenches the cation, the solution should fade to clear.

• Drain and Repeat: Drain the solution into a collection flask containing 10% pyridine in methanol (to immediately neutralize the acid and prevent side-chain cleavage). Repeat the 3-minute cleavage step 3 to 5 times.

• Completion Check: The reaction is complete when the addition of fresh cleavage cocktail no longer produces a yellow tint, visually validating that all trityl groups have been removed and quenched.

Protocol B: Global Cleavage and Deprotection Use this protocol to simultaneously cleave the peptide from the resin and remove all protecting groups, including N-trityl[1][6].

• Cocktail Selection: Select the appropriate cocktail based on your sequence (See Table 2). For a standard peptide, use 95% TFA, 2.5% TIS, and 2.5% H2​O [1].

• Reaction: Add 10 mL of the chilled cocktail to 1 gram of dry resin. Agitate at room temperature for 2 hours.

• Filtration: Filter the resin and collect the cleavage solution. Wash the resin with an additional 2 mL of neat TFA to maximize yield.

• Precipitation (Self-Validating Step): Add the combined TFA filtrate dropwise into 40 mL of ice-cold diethyl ether. A sudden, voluminous white precipitate must form immediately. Troubleshooting: If the solution turns cloudy but no pellet forms upon centrifugation, the peptide may be overly hydrophobic, requiring a shift to a 1:1 hexane/ether precipitation matrix.

• Isolation: Centrifuge at 3000 rpm for 10 minutes, decant the ether, and wash the pellet twice more with cold ether to remove residual scavengers (TIS/EDT)[1].

Decision tree for selecting the optimal acidic cleavage cocktail for N-tritylserine peptides.

Quantitative Data & Optimization Matrices

Table 1: Scavenger Selection Guide for Trityl Quenching

Scavenger	Typical Conc.	Primary Target / Function	Pros	Cons
Triisopropylsilane (TIS)	2.5 - 5.0%	Hydride donor; highly efficient Trt+ quencher[1].	Non-odorous alternative to silanes; prevents Trp alkylation.	Can be difficult to fully remove during ether precipitation.
1,2-Ethanedithiol (EDT)	2.5%	Soft nucleophile; protects Cys and Met[1][3].	Excellent for preventing S-alkylation and oxidation.	Extremely foul odor; requires strict fume hood use.
Water ( H2​O )	2.5 - 5.0%	Quenches tBu cations; aids in general deprotection[1].	Cheap, non-toxic, highly effective for tBu groups.	Ineffective against the highly stable Trt+ cation.
Thioanisole	5.0%	Accelerates cleavage of tough groups; protects Met[1].	Enhances cleavage kinetics in combination with TFA.	Hard to evaporate; can complicate downstream HPLC.

Table 2: Cleavage Cocktail Matrix for N-Tritylserine Peptides

Cocktail Name	Composition	Best Application	Reaction Time
Mild Trt Cleavage	1% TFA, 5% TIS, 94% DCM	Selective N-trityl removal prior to global cleavage[2].	3-5 mins (x3)
Standard Cocktail	95% TFA, 2.5% TIS, 2.5% H2​O	Global cleavage of peptides lacking Cys, Met, or Trp[1].	2 hours
Reagent K	82.5% TFA, 5% Phenol, 5% H2​O , 5% Thioanisole, 2.5% EDT	Global cleavage of complex peptides containing Cys, Met, Trp[7].	2.5 - 3 hours

Frequently Asked Questions (FAQs)

Q: Can I use DTT instead of EDT to scavenge trityl cations and protect my Cysteine residues? A: While Dithiothreitol (DTT) is an excellent reducing agent and can be used in cleavage cocktails (often at 1-2% w/v) to prevent Cys oxidation, it is sterically bulkier and less efficient than EDT at acting as a rapid, soft nucleophile to trap the Trt+ cation[6]. For N-tritylserine peptides with multiple Cys residues, EDT remains the gold standard.

Q: My peptide is highly hydrophobic and doesn't precipitate in ether after cleavage. What should I do? A: The trityl group itself is highly hydrophobic, but once removed, the peptide should theoretically precipitate. If it does not, it may be due to residual TIS acting as a solvent or the intrinsic hydrophobicity of the sequence. Evaporate the TFA under a gentle stream of nitrogen to about 10% of its original volume before adding it to the ether. Alternatively, use a 1:1 mixture of cold diethyl ether and hexane to force precipitation.

Q: Does the solid-phase resin type affect the N-trityl cleavage efficiency? A: The resin type dictates the global cleavage conditions, but not the N-trityl lability. N-trityl is cleaved at 1% TFA, which is entirely orthogonal to both Wang resins (requires >90% TFA for cleavage) and Merrifield resins (requires HF for cleavage)[2]. Therefore, N-tritylserine can be safely used and selectively deprotected on nearly all standard solid-phase supports.

References

• ACS Publications. "TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis." Available at: [Link]

• Renyi.hu. "Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis." Available at: [Link]

• ResearchGate. "General TFA cleavage of the Trp-containing peptide synthesized on Wang resin." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Buy N-tritylserine [smolecule.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. renyi.hu [renyi.hu]

Reference Data & Comparative Studies

A Comparative Guide to Nα-Fmoc-O-Trityl-Serine and Nα-Fmoc-O-tert-Butyl-Serine in Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in Solid-Phase Peptide Synthesis (SPPS), the strategic selection of side-chain protecting groups is a critical determinant of success, directly impacting the yield, purity, and feasibility of synthesizing complex peptides. The hydroxyl group of serine, while essential for the function of many peptides, is a reactive site that necessitates robust protection during chain elongation.

Within the prevalent Fmoc/tBu synthesis strategy, the two most common derivatives for incorporating serine are Fmoc-Ser(tBu)-OH , which employs an acid-labile tert-butyl (tBu) ether, and Fmoc-Ser(Trt)-OH , which uses a more highly acid-labile trityl (Trt) ether. While Fmoc-Ser(tBu)-OH is often considered the standard choice for routine synthesis, an in-depth analysis reveals that Fmoc-Ser(Trt)-OH offers significant advantages in specific, often challenging, contexts.[1][2] This guide provides an objective, data-driven comparison of their performance to inform the strategic selection for your specific synthetic applications.

Physicochemical Properties and Protecting Group Lability

The fundamental difference between the tBu and Trt protecting groups lies in their acid lability, a property that dictates their application in SPPS.[3][4]

• The tert-Butyl (tBu) Group: This is a compact and robust protecting group. It is stable to the basic conditions used for Fmoc deprotection (e.g., piperidine) and requires a strong acid, typically a high concentration of trifluoroacetic acid (TFA) (e.g., 95%), for its removal during the final cleavage step.[3][5] This stability makes Fmoc-Ser(tBu)-OH a reliable choice for standard peptide synthesis protocols.[4]

• The Trityl (Trt) Group: The triphenylmethyl (Trityl) group is significantly larger and sterically bulkier than the tBu group.[4] Its most defining characteristic is its high sensitivity to acid. The Trt group can be cleaved under much milder acidic conditions, such as 1-5% TFA in a non-nucleophilic solvent like dichloromethane (DCM).[3][6] This high acid lability is the key to its utility in advanced synthetic strategies, but also means care must be taken to avoid premature cleavage during other acidic steps in a synthesis.[4]

dot graphdot { graph [rankdir="LR", splines=ortho, nodesep=0.8, size="7.6,4"]; node [shape=none, margin=0];

} } Caption: Key properties of Fmoc-Ser(tBu)-OH and Fmoc-Ser(Trt)-OH.

Performance Comparison in Peptide Synthesis

The choice between Trt and tBu protection impacts several critical aspects of peptide synthesis, from preventing side reactions to influencing the efficiency of chain assembly, especially in complex or lengthy sequences.

Aggregation in "Difficult Sequences"

Peptide aggregation on the solid support is a primary cause of failed syntheses, leading to incomplete coupling and deprotection reactions.[7] This is particularly common in long or hydrophobic sequences.

• Fmoc-Ser(tBu)-OH: In aggregation-prone sequences, such as poly-serine peptides, the use of tBu protection can lead to significant challenges. Studies have shown that the N-terminal Fmoc group can become difficult to remove, likely due to inter-chain hydrogen bonding and peptide aggregation.[2][4]

• Fmoc-Ser(Trt)-OH: The significant steric bulk of the Trityl group is highly advantageous in this context. It acts as a "disruptor" of secondary structure formation and inter-chain aggregation during synthesis.[4] This steric hindrance keeps the peptide chains separated, improving solvent accessibility and ensuring efficient deprotection and coupling steps. For "difficult sequences," Trt protection has been shown to be superior, often being the deciding factor between a successful and a failed synthesis.[2][4]

Side Reaction Propensity

Serine is susceptible to several side reactions during synthesis. The choice of protecting group can influence the extent to which these occur.

• Racemization: The loss of stereochemical integrity at the α-carbon is a critical issue. Racemization can occur via the formation of a planar 5(4H)-oxazolone intermediate during the carboxylic acid activation step required for coupling.[8] While urethane-based protecting groups like Fmoc are designed to suppress this, the conditions can still lead to epimerization. Some reports suggest that coupling Fmoc-Ser(Trt)-OH with certain reagents can lead to higher epimerization yields compared to its tBu counterpart under similar conditions.[8] Therefore, careful selection of coupling reagents (e.g., carbodiimides with additives like HOBt or Oxyma) and non-aggressive bases (e.g., NMM over DIPEA) is crucial for both, but especially when using Trt-protected serine.[9][10]

• Final Cleavage Impurities: The conditions required for final deprotection and cleavage from the resin are a major source of impurities.

  • Cleavage of the tBu group requires strong acid (e.g., 95% TFA) and generates highly reactive tert-butyl cations. These cations can attack and alkylate sensitive residues like tryptophan and methionine, leading to significant, hard-to-remove impurities.[3]

  • Cleavage of the Trt group occurs under much milder acidic conditions. This not only protects acid-sensitive moieties elsewhere in the peptide but also results in fewer cation-mediated side reactions, typically yielding a much purer crude product.[2][3]

Orthogonal Synthesis Strategies

Orthogonality refers to the ability to selectively remove one type of protecting group in the presence of others.[][12] This is where Fmoc-Ser(Trt)-OH provides a distinct and powerful advantage.

The high acid lability of the Trt group allows for its selective removal on-resin while tBu-based and other acid-labile protecting groups remain intact.[4][13] This enables advanced synthetic applications such as:

• On-resin phosphorylation: Selectively deprotecting the serine hydroxyl group to perform a phosphorylation reaction.

• Site-specific glycosylation: Attaching a sugar moiety to a specific serine residue.

• On-resin cyclization or labeling: Using the deprotected hydroxyl group as a handle for further chemical modifications.

This level of orthogonality is not achievable with Fmoc-Ser(tBu)-OH, as the conditions required to remove the tBu group would cleave most other acid-labile protecting groups and the peptide from the resin.[13]

Quantitative Data Summary

The following table summarizes the key differences between the two serine building blocks.

Property	Fmoc-Ser(tBu)-OH	Fmoc-Ser(Trt)-OH	Reference(s)
Molecular Weight	383.4 g/mol	587.7 g/mol	N/A
Appearance	White to off-white powder	White to off-white powder	[3]
Side-Chain Protection	tert-Butyl (tBu) ether	Trityl (Trt) ether	[13]
Protecting Group Lability	Acid-labile (cleaved by strong acid, e.g., 95% TFA)	Highly acid-labile (cleaved by mild acid, e.g., 1-5% TFA)	[3][4]
Aggregation Prevention	Less effective; can be problematic in "difficult sequences"	Highly effective due to steric bulk	[2][4]
Crude Peptide Purity	Generally lower due to harsh cleavage conditions and tBu cation side reactions	Generally higher due to milder cleavage conditions	[2][3]
Orthogonality	Limited; part of the standard acid-labile group	High; allows selective on-resin deprotection in the presence of tBu groups	[4][13]
Primary Application	Routine synthesis of non-aggregating, acid-stable peptides	"Difficult sequences", acid-sensitive peptides, protected fragments, on-resin modifications	[1][3]
Cost-Effectiveness	Generally more cost-effective for routine use	Higher cost, justified for complex or challenging syntheses	[1]

Experimental Protocols & Workflows

General Fmoc-SPPS Cycle

The core steps of deprotection and coupling are generally the same regardless of the serine side-chain protecting group. This protocol is suitable for manual SPPS.

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} } Caption: The standard cyclical workflow of Fmoc solid-phase peptide synthesis.

Methodology:

• Resin Swelling: Swell the peptide-resin in N,N-dimethylformamide (DMF) for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection: Drain the DMF and add a solution of 20% piperidine in DMF. Agitate for 5-10 minutes. Drain and repeat this step once.[14]

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine and the dibenzofulvene-piperidine adduct.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the next amino acid by dissolving the Fmoc-amino acid (3-5 equivalents), a coupling agent (e.g., HBTU, HATU; 3-5 eq.), and a base (e.g., DIPEA; 6-10 eq.) in DMF.[3]

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature.

  • Monitor coupling completion with a qualitative test (e.g., Kaiser test).

• Washing: Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts. The cycle can now be repeated for the next amino acid.

Final Cleavage and Deprotection Protocols

The key difference lies in the final cleavage cocktail. Caution: TFA is extremely corrosive. Always work in a fume hood with appropriate personal protective equipment.

Protocol for Peptides with Ser(tBu):

• Resin Preparation: Wash the final peptide-resin with DCM and dry it under vacuum.

• Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the peptide sequence. A standard cocktail is TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5, v/v/v) . TIS and water act as scavengers to quench the reactive tBu cations.[15]

• Cleavage Reaction: Add the cleavage cocktail to the dry resin (approx. 10 mL per gram of resin). Agitate at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Reduce the volume of the filtrate with a stream of nitrogen and precipitate the crude peptide by adding it to cold diethyl ether.

• Isolation: Centrifuge the suspension, decant the ether, and wash the peptide pellet with cold ether 2-3 more times. Dry the crude peptide under vacuum.

Protocol for Peptides with Ser(Trt):

• Resin Preparation: Wash the final peptide-resin with DCM and dry it under vacuum.

• Cleavage Cocktail: Use the same standard cocktail as for tBu: TFA/TIS/Water (95:2.5:2.5, v/v/v) . The milder conditions are primarily an advantage for on-resin manipulations, but the final cleavage still requires strong acid to remove other tBu-based protecting groups (e.g., on Asp, Glu, Lys) and cleave from standard resins like Wang or Rink Amide. The benefit here is that the Trt group is removed very rapidly and cleanly, contributing to a purer final product.[3][16]

• Cleavage and Isolation: Follow steps 3-5 from the Ser(tBu) protocol. The reaction time may often be reduced to 1.5-2 hours due to the lability of all protecting groups.

Protocol for Selective On-Resin Deprotection of Ser(Trt)

This protocol leverages the high acid sensitivity of the Trt group.

• Resin Preparation: Swell the peptide-resin (containing Fmoc-Ser(Trt)-OH and other tBu-protected residues) in DCM.

• Selective Deprotection: Prepare a solution of 1-2% TFA in DCM . Add this solution to the resin and agitate for 2 minutes. Drain and repeat this treatment 5-10 times, monitoring the effluent for the presence of the trityl cation (which appears yellow).

• Neutralization and Washing: Wash the resin thoroughly with DCM, followed by a neutralization wash with 10% DIPEA in DMF, and finally wash again with DMF to prepare for the subsequent on-resin modification (e.g., phosphorylation).

Decision Logic: Which Serine Derivative to Choose?

The selection of a serine building block is a critical decision that should be guided by the specific requirements of the target peptide.

dot graphdot { graph [fontname="Arial", fontsize=12, size="7.6,6"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} } Caption: Decision logic for selecting a serine building block in SPPS.

Conclusion and Expert Recommendations

While Fmoc-Ser(tBu)-OH remains the cost-effective workhorse for routine, non-aggregating peptide sequences, its limitations become apparent in more demanding synthetic challenges.[1] The harsh acid required for its final cleavage can lead to side products, reducing the purity of the crude peptide.[3]

Fmoc-Ser(Trt)-OH , conversely, should be viewed as an essential tool for complex peptide synthesis. Its key advantages—the ability to disrupt aggregation in "difficult sequences" and the orthogonality offered by its highly acid-labile nature—provide solutions to common and significant synthetic roadblocks.[2][4] The use of Fmoc-Ser(Trt)-OH often leads to higher purity and overall yield, especially for long or problematic sequences. For any project involving on-resin side-chain modification, acid-sensitive motifs, or sequences known to aggregate, Fmoc-Ser(Trt)-OH is the superior choice and a sound investment in the success of the synthesis.

References

• A Comparative Guide to Fmoc-Thr(tBu)-OH and Fmoc-Thr(Trt)-OH in Peptide Synthesis. (2025). BenchChem.

• A Comparative Performance Analysis of Trityl and tert-Butyl Protecting Groups in Solid-Phase Peptide Synthesis. (2025). BenchChem.

• Navigating the Labyrinth of Serine Racemization: A Comparative Guide for Peptide Synthesis. (2025). BenchChem.

• Ito, Y., et al. (2019). Racemization of the substrate and product by serine palmitoyltransferase from Sphingobacterium multivorum yields two enantiomers of the product from d-serine. Journal of Biological Chemistry.

• How to prevent racemization of serine during peptide coupling. (2025). BenchChem.

• A Comparative Guide to Alternative Serine Building Blocks in Peptide Synthesis. (2025). BenchChem.

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC.

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). [Source not specified, link from search].

• A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. (2016). PubMed Central.

• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (n.d.). BOC Sciences.

• Mastering Peptide Synthesis: The Role of Fmoc-Ser(tBu)-OH. (2026). [Source not specified, link from search].

• Trityl Protecting Group: Trityl Chloride Protection & Deprotection. (2024). Total Synthesis.

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research.

• Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. (n.d.). Sigma-Aldrich.

• Technical Support Center: Selective Deprotection of N-Boc vs. S-Trityl in Modified Peptides. (2025). BenchChem.

• Is it imperative to protect the side chain hydroxyl groups of amino acids in SPPS?. (2014). ResearchGate.

• Why Fmoc-Protected Amino Acids Dominate SPPS?. (n.d.). BOC Sciences.

• Comparison of Fmoc-(Trt) and Fmoc-(t-Bu) Amino Acid Protection. (2010). CBL Patras.

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). [Source not specified, link from search].

• Technical Support Center: Solid-Phase Peptide Synthesis (SPPS) with Protected Lysine. (2025). BenchChem.

• Coin, I., et al. (2007). Advances in Fmoc solid-phase peptide synthesis. Journal of peptide science.

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). [Source not specified, link from search].

• Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. (2023). IntechOpen.

• Identification and Suppression of β-Elimination Byproducts Arising from the Use of Fmoc-Ser(PO3Bzl,H)-OH in Peptide Synthesis. (2012). ResearchGate.

• de la Torre, B.G., et al. (n.d.). Solid-phase peptide synthesis using N-trityl-amino acids. Letters in Peptide Science.

• Elashal, H. E., et al. (2016). Serine promoted synthesis of peptide thioester-precursor on solid support for native chemical ligation. Organic & Biomolecular Chemistry.

• Fmoc Resin Cleavage and Deprotection. (n.d.). Sigma-Aldrich.

• Trityl Protection. (n.d.). Common Organic Chemistry.

• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. (2013). Luxembourg Bio Technologies.

• Reductive demercuration in deprotection of trityl thioethers, trityl amines, and trityl ethers. (2001). The Journal of Organic Chemistry.

• Dependence of stepwise SPPS yield on coupling efficiency (A) and number... (n.d.). ResearchGate.

• Planning a Peptide Synthesis. (n.d.). AAPPTec.

• Accelerated Multiphosphorylated Peptide Synthesis. (2022). PubMed Central.

• Peptides as Therapeutic Agents: Challenges and Opportunities in the Green Transition Era. (2023). Molecules.

• SPPS Tips For Success Handout. (n.d.). Mesa Labs.

• Predicting the Success of Fmoc-Based Peptide Synthesis. (2022). PubMed Central.

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. (n.d.). [Source not specified, link from search].

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• 16. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]

Mass spectrometry characterization of N-tritylserine and its byproducts

Title : Comprehensive Mass Spectrometry Characterization of N-Tritylserine and Its Byproducts: A Comparative Guide

Introduction N-tritylserine is a highly specialized, orthogonally protected amino acid utilized extensively in [1] and as a critical intermediate in the assembly of complex macrocyclic siderophores, such as the [2]. While the triphenylmethyl (trityl) group provides excellent steric shielding and orthogonal acid lability, these exact chemical properties create a severe analytical bottleneck during liquid chromatography-mass spectrometry (LC-MS) characterization. This guide objectively compares MS ionization modalities, detailing the causality behind trityl gas-phase fragmentation, and provides validated, self-correcting protocols for the precise profiling of N-tritylserine and its synthetic byproducts.

The Mechanistic Challenge: Gas-Phase Trityl Cleavage

The fundamental challenge in analyzing N-trityl protected compounds lies in the extreme stability of the trityl carbocation ( [C19​H15​]+ ). In standard positive electrospray ionization (ESI+), the addition of a proton to the secondary amine or the hydroxyl group of serine induces rapid heterolytic cleavage of the C-N or C-O bond during the desolvation process.

This cleavage is driven by the resonance stabilization distributed across the three phenyl rings of the trityl group. Consequently, the mass spectrum is entirely dominated by the trityl cation at m/z 243.12. The ionization efficiency of this cation is so high that it causes localized[3] within the mass analyzer, completely suppressing the signal of the intact protonated molecule ( [M+H]+ ). Without intact mass detection, differentiating N-tritylserine from bulk byproducts like trityl alcohol (Trt-OH) or trityl chloride (Trt-Cl) becomes impossible using standard ESI+ alone.

Comparative Evaluation of MS Ionization Modalities

To circumvent the saturation of the m/z 243.12 ion, alternative ionization strategies must be employed. Table 1 compares the efficacy of different techniques for preserving the intact molecular ion.

Table 1: Comparative Evaluation of MS Ionization Modalities for N-Trityl Amino Acids

Ionization Modality	Mobile Phase / Matrix	Primary Observed Ion	Intact Mass Detection	Causality / Mechanism
ESI Positive (+)	0.1% Formic Acid	m/z 243.12 (Trityl Cation)	Poor / Suppressed	Protonation induces rapid heterolytic cleavage; saturation effect suppresses intact mass.
ESI Negative (-)	10 mM Ammonium Acetate	m/z 346.14 ( [M−H]− )	Excellent	Deprotonation yields a globally negative ion, thermodynamically prohibiting trityl cation formation.
ESI Positive (Cationized)	10 µM LiCl (Neutral)	m/z 354.16 ( [M+Li]+ )	Good	Lithium coordinates to oxygen without inducing the bond cleavage associated with protonation.
MALDI-TOF	CHCA (Acidic Matrix)	m/z 243.12	Poor	Acidic matrix co-crystallization cleaves the trityl group prior to laser desorption.
MALDI-TOF	9-Aminoacridine (Basic)	m/z 346.14 ( [M−H]− )	Good	Basic matrix preserves the protecting group and facilitates negative ion mode desorption.

Byproduct Profiling: Chromatographic and MS Signatures

During the synthesis of N-tritylserine, several byproducts can form, including O-tritylserine (an isomer), N,O-ditritylserine (over-tritylation), and degradation products like trityl alcohol. Because many of these yield the same m/z 243.12 fragment in positive mode, chromatographic separation coupled with negative mode MS is mandatory for accurate profiling.

Table 2: Exact Mass Profiling of N-Tritylserine and Common Synthesis Byproducts

Compound	Chemical Formula	Monoisotopic Mass	ESI (-) m/z	ESI (+) m/z (Dominant)	Chromatographic Behavior (C18)
N-Tritylserine	C22​H21​NO3​	347.1521	346.14	243.12	Moderate retention
O-Tritylserine	C22​H21​NO3​	347.1521	346.14	243.12	Early elution (free amine)
N,O-Ditritylserine	C41​H35​NO3​	589.2617	588.25	243.12	Late elution (highly hydrophobic)
Trityl Alcohol	C19​H16​O	260.1201	Not Detected	243.12 (-H2O)	Late elution
Trityl Chloride	C19​H15​Cl	278.0862	Not Detected	243.12 (-HCl)	Late elution (rapidly hydrolyzes)

Validated Experimental Protocols

As a self-validating system, the following protocols are designed with built-in checkpoints to ensure data integrity and prevent false negatives caused by source-induced fragmentation.

Protocol 1: LC-ESI-MS (Negative Mode) for Intact Mass Profiling

Causality: Utilizing a mildly basic mobile phase ensures the carboxylic acid of serine is deprotonated in solution. The resulting globally negative precursor ion ( [M−H]− ) thermodynamically prohibits the heterolytic cleavage required to form a positive trityl cation, preserving the intact molecule.

• Step 1: Sample Preparation : Dissolve the sample in 100% LC-MS grade Acetonitrile to 1 mg/mL. Dilute to a final working concentration of 1 µg/mL using 50:50 Acetonitrile : 10 mM Ammonium Acetate (pH 6.8).

  • Validation Checkpoint: Strictly avoid Formic Acid (FA) or Trifluoroacetic Acid (TFA) in the diluent; even trace amounts will cause in-solution hydrolysis of the N-trityl bond prior to injection.

• Step 2: Chromatographic Separation :

  • Column : C18 (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A : 10 mM Ammonium Acetate in Water.

  • Mobile Phase B : Acetonitrile.

  • Gradient : 5% B to 95% B over 5 minutes. (O-tritylserine elutes first due to its free amine, followed by N-tritylserine, then N,O-ditritylserine).

• Step 3: MS Source Optimization :

  • Polarity : Negative (-).

  • Capillary Voltage : 2.0 kV.

  • Desolvation Temperature : 250°C.

  • Validation Checkpoint: If the total ion chromatogram (TIC) shows high noise or target signals are weak, verify that the desolvation temperature is not exceeding 300°C, which can induce thermal degradation of the trityl bond before ionization.

Protocol 2: Cationization-Assisted ESI-MS (Positive Mode)

Causality: When negative mode is unavailable, alkali metals ( Li+ , Ag+ ) can be used to coordinate with the carbonyl oxygens. Unlike a proton, this metal coordination does not induce the bond cleavage associated with carbocation formation, allowing the intact [M+Li]+ adduct to survive into the gas phase.

• Step 1: Matrix Modification : Spike the 1 µg/mL sample solution with 10 µM Lithium Chloride (LiCl). Ensure the solvent is neutral.

• Step 2: Infusion : Introduce the sample via direct infusion at 5 µL/min.

• Step 3: Detection : Monitor for the [M+Li]+ adduct at m/z 354.16.

  • Validation Checkpoint: Calculate the intensity ratio of m/z 354.16 to m/z 243.12. If the ratio is < 1 (meaning the trityl fragment still dominates), incrementally reduce the cone voltage / declustering potential to minimize collision-induced dissociation (CID) within the source.

Decision Workflow for MS Characterization

The following logical workflow illustrates the optimal decision path for analyzing trityl-protected amino acids based on the available instrumentation and desired data output.

Figure 1: Decision matrix for MS characterization of trityl-protected amino acids.

References

• High-Yield Synthesis of the Enterobactin Trilactone and Evaluation of Derivative Siderophore Analogs Journal of the American Chemical Society (ACS) URL:[Link]

• Strategies for Avoiding Saturation Effects in ESI-MS University of Victoria (UVic) / Journal of Mass Spectrometry URL:[Link]

• Solid-phase peptide synthesis using Nα-trityl-amino acids Letters in Peptide Science / CSIC URL:[Link]

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Evaluating the Stability of N-Tritylserine Under Strongly Basic Conditions: A Comparative Guide

In complex peptide synthesis and organic methodology, the strategic selection of protecting groups dictates the success of multi-step workflows. For the α -amino group of serine, chemists frequently choose between fluorenylmethyloxycarbonyl (Fmoc), tert-butyloxycarbonyl (Boc), and triphenylmethyl (trityl, Trt). While Fmoc is the industry standard for solid-phase peptide synthesis (SPPS), its inherent base-lability makes it unsuitable for synthetic routes requiring strongly basic conditions.

This guide provides an objective, data-driven comparison of N-tritylserine (Trt-Ser-OH) against Fmoc-Ser-OH and Boc-Ser-OH. By examining the underlying causality of its chemical resilience and providing self-validating experimental protocols, this guide equips researchers and drug development professionals with the actionable insights needed to optimize orthogonal protection strategies.

Section 1: Mechanistic Causality: The Basis of Trityl Base Stability

The efficacy of the trityl protecting group stems from its unique [1]. The trityl moiety consists of three phenyl rings attached to a central sp3-hybridized carbon, creating a distinct reactivity paradigm:

• Steric Shielding: The massive steric bulk of the three phenyl rings physically obstructs nucleophiles (e.g., hydroxide ions, secondary amines like piperidine, or amidines like DBU) from attacking the protected nitrogen or the adjacent α -carbon. This steric hindrance is so profound that it not only prevents deprotection but also , such as diketopiperazine (DKP) formation and base-catalyzed racemization during coupling[2].

• Electronic Inertness to Base: Unlike the Fmoc group, which possesses a highly acidic proton at the 9-position of the fluorene ring (making it susceptible to base-induced β -elimination via an E1cb mechanism), the trityl group lacks any acidic protons that a base could abstract.

• Orthogonal Acid Lability: While completely inert to strong bases, the N-trityl bond is highly susceptible to mild acidic cleavage (e.g., 1% trifluoroacetic acid in dichloromethane)[3]. This cleavage is thermodynamically driven by the formation of the highly [4].

Mechanistic reactivity of N-Tritylserine under basic versus acidic conditions.

Section 2: Comparative Performance Data

To objectively evaluate Trt-Ser-OH, we must benchmark it against Fmoc-Ser-OH and Boc-Ser-OH under standard basic conditions utilized in SPPS and solution-phase synthesis.

Quantitative Stability Comparison of N-Protected Serine Derivatives

Protecting Group	20% Piperidine / DMF (24h)	0.1 M NaOH (aq) (24h)	1% TFA / DCM (1h)	Primary Cleavage Mechanism
N-Trityl (Trt)	>99% Intact	>99% Intact	<1% Intact	Acid-driven SN1 (Mild)
N-Fmoc	<1% Intact (Cleaved <15 min)	<1% Intact	>99% Intact	Base-driven E1cb
N-Boc	>99% Intact	>99% Intact	>99% Intact*	Acid-driven SN1 (Harsh)

*Note: Boc-Ser-OH requires significantly harsher acidic conditions (e.g., 50% TFA or neat TFA) for efficient deprotection.

Application Scientist Insight: Both Trt and Boc provide excellent stability under strongly basic conditions. However, Trt-Ser-OH is vastly superior when the synthetic strategy requires subsequent deprotection under mildly acidic conditions to (such as tert-butyl esters, highly sensitive glycosidic bonds, or acid-labile linkers)[5].

Section 3: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . It incorporates internal standards and positive controls to rule out false positives (e.g., apparent stability due to poor solubility) and false negatives (e.g., degradation caused by solvent impurities rather than the base).

Protocol: Empirical Validation of N-Tritylserine Base Stability

System Suitability & Controls:

• Positive Control for Degradation: Fmoc-Ser-OH (Must show >99% degradation at t=1h for the assay to be valid).

• Internal Standard (IS): Toluene or biphenyl (Inert, UV-active compounds that ensure accurate HPLC quantification regardless of injection volume variances).

• Mass Balance Check: LC-MS integration of both the intact protected amino acid and any potential cleavage products (e.g., free serine, trityl alcohol) to ensure 100% mass recovery.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 10 mM stock solution of Trt-Ser-OH in anhydrous N,N-dimethylformamide (DMF). Spike the solution with 1 mM of the chosen internal standard (IS). Prepare an identical control solution using Fmoc-Ser-OH.

• Base Introduction: Add piperidine to achieve a final concentration of 20% (v/v). For aqueous base testing, use 0.1 M NaOH in a 1:1 THF/Water mixture to maintain solubility.

• Incubation & Aliquoting: Incubate the reaction mixtures at 25°C under an inert atmosphere (Argon). Withdraw 50 µL aliquots at specific time points: t = 0, 1h, 4h, and 24h.

• Quenching (Critical Causality Step): Immediately quench each aliquot by diluting it into 950 µL of a cold quenching buffer (50% acetonitrile / 50% water containing 0.1% formic acid). Why Formic Acid? Formic acid rapidly neutralizes the piperidine/NaOH, halting any base-catalyzed reactions, but it is not acidic enough to trigger the SN1 cleavage of the trityl group during the short LC-MS run time.

• LC-MS/RP-HPLC Analysis: Analyze the quenched samples using a C18 reverse-phase column. Monitor UV absorbance at 210 nm and 254 nm. Calculate the ratio of the Trt-Ser-OH peak area to the IS peak area.

• Data Validation: Normalize the t=1h, 4h, and 24h area ratios against the t=0 ratio.

Step-by-step experimental workflow for evaluating base stability via RP-HPLC.

Section 4: Strategic Applications in Drug Development

For drug development professionals synthesizing complex peptidomimetics or antibody-drug conjugate (ADC) linkers, N-tritylserine offers distinct advantages over Fmoc and Boc alternatives:

• Orthogonal Deprotection in Complex Scaffolds: Trt-Ser-OH allows for the selective deprotection of the α -amine using dilute acid (1-2% TFA) while leaving Boc-protected side chains and tert-butyl esters completely intact[3].

• Prevention of Diketopiperazine (DKP) Formation: During the synthesis of sequences prone to β -sheet formation or containing proline, DKP formation can severely reduce yields. The massive steric bulk of the trityl group physically blocks the conformational freedom required for the N-terminal amine to attack the carbonyl of the third residue, reducing DKP formation by over 90% compared to Fmoc-protected analogs[2].

• Resistance to Racemization: The trityl group hinders base-induced deprotonation at the α -carbon. Because it is removed under mildly acidic rather than basic conditions, the stereocenter is never exposed to the epimerization risks associated with repeated piperidine treatments[2].

Conclusion

N-tritylserine is an indispensable building block for synthetic routes demanding absolute stability under strongly basic conditions combined with extreme sensitivity to mild acids. By implementing the self-validating analytical protocols outlined above, researchers can confidently leverage Trt-Ser-OH to navigate complex orthogonal protection schemes, ensuring the high-fidelity synthesis of advanced therapeutics.

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